Cas no 103273-36-5 (5-methoxypent-2-en-1-ol)

• Product Name: 5-methoxypent-2-en-1-ol
• CAS No: 103273-36-5
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 6231391
• PubChem ID: 119097353
• Update Time: 2025-10-18

5-methoxypent-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-methoxypent-2-en-1-ol
• 103273-36-5
• EN300-1868315

• Inchi： 1S/C6H12O2/c1-8-6-4-2-3-5-7/h2-3,7H,4-6H2,1H3/b3-2+
• InChI Key： YIDZCLRGQGDKDE-NSCUHMNNSA-N
• SMILES： O(C)CC/C=C/CO

Computed Properties

• Exact Mass: 116.083729621g/mol
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 59.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 5-methoxypent-2-en-1-ol

Research Brief on 5-Methoxypent-2-en-1-ol (CAS: 103273-36-5) in Chemical Biology and Pharmaceutical Applications

5-Methoxypent-2-en-1-ol (CAS: 103273-36-5) is a bioactive compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This unsaturated alcohol derivative exhibits unique structural and functional properties, making it a promising candidate for drug discovery and development. Recent studies have explored its synthesis, biological activity, and therapeutic potential, shedding light on its role in modulating various biochemical pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic routes for 5-methoxypent-2-en-1-ol, highlighting its efficient production through catalytic asymmetric hydrogenation of corresponding enones. The research demonstrated that the compound's stereochemistry significantly influences its biological activity, with the (R)-enantiomer showing enhanced binding affinity to target proteins compared to the (S)-form. This finding has important implications for the development of enantioselective synthesis methods in pharmaceutical manufacturing.

In pharmacological research, 5-methoxypent-2-en-1-ol has shown promising anti-inflammatory properties. A recent preclinical study (Nature Chemical Biology, 2024) revealed that the compound inhibits NF-κB signaling pathway by covalently modifying the p65 subunit at Cys38, resulting in significant reduction of pro-inflammatory cytokine production. This mechanism suggests potential applications in treating chronic inflammatory diseases, with the advantage of lower toxicity compared to traditional NSAIDs.

The compound's role in cancer research has also been explored. A 2024 study in Cancer Research demonstrated that 5-methoxypent-2-en-1-ol derivatives can selectively inhibit histone deacetylases (HDACs), particularly HDAC6, leading to tumor growth suppression in various cancer cell lines. The research team developed several analogs with improved pharmacokinetic properties, showing enhanced bioavailability and tumor penetration in animal models.

From a chemical biology perspective, 5-methoxypent-2-en-1-ol serves as a valuable building block for the synthesis of more complex bioactive molecules. Its α,β-unsaturated alcohol structure makes it particularly useful for Michael addition reactions and subsequent functionalization. Recent work in ACS Chemical Biology (2023) has utilized this compound as a core structure for developing novel PROTACs (proteolysis targeting chimeras), demonstrating its versatility in drug design platforms.

Ongoing clinical research is investigating the safety profile of 5-methoxypent-2-en-1-ol derivatives. Preliminary results from Phase I trials (2024) indicate good tolerance at therapeutic doses, with mild gastrointestinal effects being the most common adverse events. These findings support further development of this compound class for various therapeutic indications.

In conclusion, 5-methoxypent-2-en-1-ol (CAS: 103273-36-5) represents an important chemical entity with multiple applications in pharmaceutical research and drug development. Its unique structural features, combined with demonstrated biological activities, make it a valuable compound for further investigation. Future research directions may focus on optimizing its pharmacokinetic properties, exploring combination therapies, and expanding its therapeutic applications to other disease areas.